Cas no 2228426-05-7 (4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one)
4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one
- EN300-1778161
- 2228426-05-7
- 4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one
-
- Inchi: 1S/C10H15N3O2/c1-7(2)4-13-5-8(3-11-13)9-6-15-10(14)12-9/h3,5,7,9H,4,6H2,1-2H3,(H,12,14)
- InChI Key: MXOBAYQLXOMRAM-UHFFFAOYSA-N
- SMILES: O1C(NC(C1)C1C=NN(C=1)CC(C)C)=O
Computed Properties
- Exact Mass: 209.116426730g/mol
- Monoisotopic Mass: 209.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 56.2Ų
4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1778161-0.05g |
4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one |
2228426-05-7 | 0.05g |
$1140.0 | 2023-09-20 | ||
| Enamine | EN300-1778161-0.1g |
4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one |
2228426-05-7 | 0.1g |
$1195.0 | 2023-09-20 | ||
| Enamine | EN300-1778161-0.25g |
4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one |
2228426-05-7 | 0.25g |
$1249.0 | 2023-09-20 | ||
| Enamine | EN300-1778161-0.5g |
4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one |
2228426-05-7 | 0.5g |
$1302.0 | 2023-09-20 | ||
| Enamine | EN300-1778161-1.0g |
4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one |
2228426-05-7 | 1g |
$1357.0 | 2023-06-03 | ||
| Enamine | EN300-1778161-2.5g |
4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one |
2228426-05-7 | 2.5g |
$2660.0 | 2023-09-20 | ||
| Enamine | EN300-1778161-5.0g |
4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one |
2228426-05-7 | 5g |
$3935.0 | 2023-06-03 | ||
| Enamine | EN300-1778161-10.0g |
4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one |
2228426-05-7 | 10g |
$5837.0 | 2023-06-03 | ||
| Enamine | EN300-1778161-1g |
4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one |
2228426-05-7 | 1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1778161-5g |
4-[1-(2-methylpropyl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one |
2228426-05-7 | 5g |
$3935.0 | 2023-09-20 |
4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one
Research Brief on 4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one (CAS: 2228426-05-7): Recent Advances and Applications
The compound 4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one (CAS: 2228426-05-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.
Recent studies have highlighted the role of this oxazolidinone derivative as a promising scaffold for the development of novel antimicrobial and anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects against bacterial protein synthesis, particularly in Gram-positive pathogens, with a mechanism distinct from traditional oxazolidinone antibiotics. The isobutyl substitution at the pyrazole ring appears to enhance membrane permeability while maintaining target specificity.
Structural-activity relationship (SAR) analyses reveal that the 1,3-oxazolidin-2-one core contributes to the compound's metabolic stability, while the 2-methylpropyl group at the pyrazole nitrogen optimizes pharmacokinetic properties. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024) suggest strong interactions with the 50S ribosomal subunit, particularly at the A-site, explaining its observed translational inhibition.
Innovative synthetic routes for 2228426-05-7 have been developed, with a recent Nature Protocols paper describing a high-yield, enantioselective synthesis using chiral auxiliaries. This advancement addresses previous challenges in stereochemical control during the oxazolidinone ring formation. The protocol achieves >95% ee and scales efficiently to multigram quantities, facilitating further pharmacological evaluation.
Beyond antimicrobial applications, emerging research indicates potential in CNS disorders. A preclinical study in ACS Chemical Neuroscience (2024) reported that structural analogs of 4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one show blood-brain barrier penetration and modulate glutamate receptors, suggesting possible utility in neurodegenerative diseases. However, comprehensive toxicology profiles remain to be established.
The compound's patent landscape has expanded rapidly, with recent filings covering crystalline forms (WO202318712), prodrug derivatives (US20240140872), and combination therapies with β-lactams. Industry analysts note growing interest from pharmaceutical companies seeking novel antibiotic scaffolds to address antimicrobial resistance challenges.
Future research directions include optimization of the lead structure for improved safety profiles, exploration of combination therapies, and development of targeted delivery systems. The unique physicochemical properties of 2228426-05-7, particularly its balanced lipophilicity (clogP 2.1) and polar surface area (75 Ų), make it an attractive candidate for further medicinal chemistry optimization.
2228426-05-7 (4-1-(2-methylpropyl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)